N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-2-(4-fluorophenylsulfonamido)benzamide

• IUPAC Name: N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)-2-[(4-fluorophenyl)sulfonylamino]benzamide
• InChI: InChI=1S/C22H20FN3O4S2/c1-22(2)11-17-19(18(27)12-22)31-21(24-17)25-20(28)15-5-3-4-6-16(15)26-32(29,30)14-9-7-13(23)8-10-14/h3-10,26H,11-12H2,1-2H3,(H,24,25,28)
• InChI Key: HYZIKTDOIFYVSS-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(=O)C1)SC(=N2)NC(=O)C3=CC=CC=C3NS(=O)(=O)C4=CC=C(C=C4)F)C
• Molecular Formula: C22H20FN3O4S2
• Molecular Weight: 473.5 g/mol

Description

N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-2-(4-fluorophenylsulfonamido)benzamide is a useful research compound. Its molecular formula is C22H20FN3O4S2 and its molecular weight is 473.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

The synthesis of novel compounds involving fluoro-substituted sulphonamide benzothiazoles, including structures similar to the specified compound, demonstrates significant antimicrobial activities. These compounds were synthesized from 3-chloro-4fluoro aniline and evaluated for their pharmacological properties, showcasing a wide range of biodynamic potentials due to the incorporation of benzothiazoles and sulphonamide components (Jagtap, Jaychandran, Sreenivasa, & Sathe, 2010).

Another study delved into the reactivity investigation of N-(phenylsulfonyl)acetamide derivatives, leading to the synthesis of various aminothiazole and aminooxazole derivatives. These compounds, including those resembling the target molecule, were tested for their antimalarial activity, demonstrating significant potential and highlighting the importance of the sulphonamide moiety in enhancing biological efficacy (Fahim & Ismael, 2021).

Chemical and Pharmacological Evaluation

In the realm of insecticide research, compounds with a similar structure have shown exceptional activity against lepidopterous pests, suggesting a novel mode of action distinct from existing commercial insecticides. This highlights the compound's potential for integrated pest management programs, offering a promising approach to pest control with minimal impact on non-target organisms (Tohnishi et al., 2005).

Material Science Applications

The synthesis and properties of thermally stable polyimides bearing pendent fluorene moieties, where the target compound or its derivatives could be utilized, reveal their solubility in common solvents and high thermal stability. These materials exhibit significant potential for advanced technological applications, indicating the versatility of the compound beyond biological activities (Rafiee & Golriz, 2014).